Cas no 1214376-83-6 (2-Bromo-3-fluorobenzylamine Hydrochloride)

• Product Name: 2-Bromo-3-fluorobenzylamine Hydrochloride
• CAS No: 1214376-83-6
• MF: C₇H₈BrClFN
• MW: 240.5005235672
• MDL: MFCD11616732
• CID: 2117611
• PubChem ID: 46942213
• Update Time: 2025-05-19

2-Bromo-3-fluorobenzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-3-fluorophenyl)methanamine hydrochloride
• AK157981
• 2-Bromo-3-fluorobenzylamine hydrochloride
• AX8291918
• (2-bromo-3-fluorophenyl)methanamine;hydrochloride
• AKOS015902131
• CS-0186039
• 2-Bromo-3-fluorobenzenemethanamine hydrochloride
• Benzenemethanamine, 2-bromo-3-fluoro-, hydrochloride (1:1)
• (2-BROMO-3-FLUOROPHENYL)METHANAMINE HCL
• DB-061909
• (2-bromo-3-fluorophenyl)methanaminehydrochloride
• 1214376-83-6
• AS-70536
• Z1269109049
• C71791
• 1-(2-BROMO-3-FLUOROPHENYL)METHANAMINE HYDROCHLORIDE
• EN300-25388400
• 2-Bromo-3-fluorobenzylamine Hydrochloride

• MDL： MFCD11616732
• Inchi： 1S/C7H7BrFN.ClH/c8-7-5(4-10)2-1-3-6(7)9;/h1-3H,4,10H2;1H
• InChI Key： VMJIHHQKBDPPES-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN)F.Cl

Computed Properties

• Exact Mass: 238.95127g/mol
• Monoisotopic Mass: 238.95127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

2-Bromo-3-fluorobenzylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Bromo-3-fluorobenzylamine Hydrochloride

Recent Advances in the Application of 2-Bromo-3-fluorobenzylamine Hydrochloride (CAS: 1214376-83-6) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-fluorobenzylamine hydrochloride (CAS: 1214376-83-6) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and diagnostic agents. Recent studies have highlighted its utility in the construction of small-molecule inhibitors, radiopharmaceuticals, and fluorescent probes. This research briefing provides an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Bromo-3-fluorobenzylamine hydrochloride as a key building block for the synthesis of selective kinase inhibitors. The compound's unique halogenated aromatic structure enabled precise modifications to enhance binding affinity and selectivity toward specific kinase targets. The study demonstrated that derivatives of this intermediate exhibited potent inhibitory activity against aberrant signaling pathways implicated in cancer and inflammatory diseases.

Another significant application of 2-Bromo-3-fluorobenzylamine hydrochloride was reported in the field of positron emission tomography (PET) imaging. A team from the University of California, San Francisco, developed a novel radiolabeled probe by incorporating this compound into a chelating scaffold. The resulting probe showed high specificity for tumor-associated antigens, offering promising potential for early cancer detection and monitoring therapeutic responses.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of 2-Bromo-3-fluorobenzylamine hydrochloride. A 2024 patent application disclosed an improved synthetic route that enhances yield and reduces byproduct formation, making the compound more accessible for large-scale pharmaceutical applications. This development is particularly relevant for drug discovery programs requiring high-purity intermediates.

The safety profile and pharmacokinetic properties of compounds derived from 2-Bromo-3-fluorobenzylamine hydrochloride have also been investigated. Toxicology studies conducted in preclinical models have shown favorable metabolic stability and acceptable safety margins, supporting further development of these compounds as potential drug candidates. However, researchers note that specific structural modifications may be required to optimize bioavailability for certain therapeutic applications.

Looking forward, the versatility of 2-Bromo-3-fluorobenzylamine hydrochloride continues to inspire innovative applications in chemical biology. Current research directions include its incorporation into proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation platforms. The compound's ability to serve as a versatile linker between recognition elements and effector domains makes it particularly valuable in these emerging therapeutic modalities.